5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one

• CAS No.: 921942-58-7
• Molecular Formula: C17H13NO6
• Molecular Weight: 327.29 g/mol
• IUPAC Name: 5,7-dimethoxy-2-(3-nitrophenyl)chromen-4-one
• InChI: InChI=1S/C17H13NO6/c1-22-12-7-15(23-2)17-13(19)9-14(24-16(17)8-12)10-4-3-5-11(6-10)18(20)21/h3-9H,1-2H3
• InChI Key: MOLHJHAORZPSAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)OC)C(=O)C=C(O2)C3=CC(=CC=C3)[N+](=O)[O-]

Description

5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C17H13NO6 and its molecular weight is 327.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one is a synthetic organic compound belonging to the flavonoid family. Its molecular formula is $\text{C}_{17}\text{H}_{13}\text{N}\text{O}_{6}$ with a molecular weight of 327.29 g/mol. This compound exhibits a range of biological activities, particularly in the fields of antioxidant, anti-inflammatory, and anticancer research.

Antioxidant Properties

Flavonoids are renowned for their ability to scavenge free radicals, and 5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one is no exception. The mechanism involves the donation of hydrogen atoms or electrons to neutralize reactive oxygen species (ROS), thereby reducing oxidative stress. Studies have shown that this compound effectively reduces oxidative damage in cellular models, indicating its potential as a therapeutic agent against oxidative stress-related diseases.

Anti-inflammatory Effects

The anti-inflammatory activity of this compound has been linked to its ability to inhibit the production of pro-inflammatory cytokines and enzymes. Research indicates that it can downregulate the expression of cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial mediators in inflammatory pathways. In vitro studies have demonstrated that treatment with this flavonoid significantly decreases levels of inflammatory markers in cultured macrophages.

Anticancer Activity

5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one has been investigated for its potential anticancer properties. It induces apoptosis in various cancer cell lines by activating caspases and modulating critical signaling pathways such as PI3K/Akt and MAPK. In one study, this compound was shown to inhibit the proliferation of breast cancer cells by inducing cell cycle arrest and apoptosis.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
5,7-Dimethoxyflavone	Lacks nitro group	Antioxidant, less potent anticancer activity
2-(4-Methylphenyl)-4H-1-benzopyran-4-one	Lacks methoxy and nitro groups	Lower antioxidant activity
5,7-Dihydroxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one	Hydroxyl groups instead of methoxy	Enhanced reactivity but varied biological effects

The unique combination of methoxy and nitro groups in 5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one contributes to its distinct biological profile compared to other flavonoids.

Case Studies and Research Findings

• Antioxidant Activity Study :
  • A study published in Journal of Agricultural and Food Chemistry demonstrated that this compound scavenges DPPH radicals effectively, with an IC50 value comparable to well-known antioxidants like quercetin .
• Anti-inflammatory Mechanism :
  • Research in Phytotherapy Research showed that treatment with 5,7-Dimethoxy-2-(3-nitrophenyl)-4H-1-benzopyran-4-one reduced TNF-alpha levels in LPS-stimulated macrophages by over 50%, indicating significant anti-inflammatory potential .
• Anticancer Effects :
  • A study published in Cancer Letters reported that this compound inhibited the growth of MCF-7 breast cancer cells with an IC50 value of 15 µM, demonstrating its potential as a novel anticancer agent .